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Compound of Interest

Compound Name: Levomepromazine maleate

Cat. No.: B1675117 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

levomepromazine maleate, a phenothiazine derivative used in research and pharmaceutical

development. Adherence to these procedures is critical to ensure personnel safety,

environmental protection, and regulatory compliance. Levomepromazine maleate is

recognized as harmful if swallowed, a potential skin sensitizer, and exhibits high toxicity to

aquatic life with long-lasting effects.[1] Therefore, improper disposal can lead to significant

environmental damage and potential health hazards.

Core Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE), including but not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat to prevent skin contact.

Work should be conducted in a well-ventilated area, and the formation of dust and aerosols

should be avoided.[1] In case of skin contact, wash the affected area immediately with plenty of

water. If swallowed, seek medical help immediately.[1]
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Regulatory Considerations
While levomepromazine maleate is not specifically listed as a P- or U-listed hazardous waste

under the Resource Conservation and Recovery Act (RCRA) in the United States, its

ecotoxicity profile necessitates a formal hazardous waste determination. The aquatic toxicity of

this compound suggests it could potentially be classified as a characteristic hazardous waste.

Furthermore, it is not classified as a controlled substance by the U.S. Drug Enforcement

Administration (DEA). Disposal procedures must comply with all local, state, and federal

regulations governing pharmaceutical and chemical waste.[1]

Quantitative Data Summary
The following table summarizes key quantitative data pertinent to the safe handling and

disposal of levomepromazine maleate.

Parameter Value/Information Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[1]

Aquatic Toxicity

Acute Category 1, Chronic

Category 1: Very toxic to

aquatic life with long lasting

effects.

[1]

Incineration Temperature

Recommended range for

pharmaceutical waste is 850°C

to 1200°C.

[2]

DEA Schedule (U.S.) Not a controlled substance. N/A

RCRA Listing (U.S.)
Not explicitly listed; hazardous

waste determination required.
N/A

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

levomepromazine maleate.
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Levomepromazine Maleate Disposal Workflow

Start: Unwanted Levomepromazine Maleate

Perform Hazardous Waste Determination
(Consider Aquatic Toxicity)

Waste is Determined to be
RCRA Hazardous Waste

Yes

Waste is Determined to be
Non-Hazardous Pharmaceutical Waste

No

Package in a designated,
properly labeled hazardous waste container.

Package in a designated,
properly labeled non-hazardous waste container.

Store in a secure, designated
hazardous waste accumulation area.

Arrange for pickup and disposal by a
licensed hazardous waste incineration facility.

End: Disposal Complete

Arrange for disposal via a licensed
pharmaceutical waste incinerator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. bionicsscientific.com [bionicsscientific.com]

To cite this document: BenchChem. [Proper Disposal of Levomepromazine Maleate: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675117#levomepromazine-maleate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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